Cas no 2171887-79-7 (1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

• Product Name: 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• CAS No: 2171887-79-7
• MF: C₁₃H₁₄Cl₂N₄O₂S
• MW: 361.246859073639
• CID: 6508316
• PubChem ID: 165590203
• Update Time: 2025-10-29

1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• 2171887-79-7
• EN300-1591288

• Inchi： 1S/C13H14Cl2N4O2S/c14-10-1-2-11(15)12(9-10)19-13(3-4-17-19)22(20,21)18-7-5-16-6-8-18/h1-4,9,16H,5-8H2
• InChI Key： PYHDVHPKDIUJRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C(=CC=N1)S(N1CCNCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 360.0214523g/mol
• Monoisotopic Mass: 360.0214523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171887-79-7): A Comprehensive Overview

1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171887-79-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonylpiperazine derivative is characterized by its unique molecular structure, which combines a pyrazole ring with a piperazine moiety, offering versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential in developing novel therapeutic agents and its role in heterocyclic chemistry.

The compound's structure features a 2,5-dichlorophenyl group attached to the pyrazole ring, enhancing its electronic properties and biological activity. This structural motif is particularly relevant in the design of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in current medicinal chemistry. The sulfonyl linker further contributes to its stability and bioavailability, making it a valuable intermediate in synthetic routes. Given the rising interest in targeted drug delivery and small-molecule therapeutics, 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine is often explored for its pharmacokinetic properties.

In the agrochemical sector, this compound is studied for its potential as a pesticide intermediate. Its chlorinated aromatic system and heterocyclic core align with the structural requirements for bioactive molecules that target pests and pathogens. With increasing global demand for sustainable crop protection solutions, researchers are investigating its efficacy and environmental impact. The compound's selective reactivity also makes it a candidate for green chemistry applications, addressing the need for eco-friendly synthetic methods.

From a synthetic chemistry perspective, 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine serves as a versatile building block. Its sulfonamide functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design and combinatorial chemistry, where modular compounds are essential. The compound's CAS No. 2171887-79-7 is frequently referenced in patents and scientific literature, highlighting its industrial relevance.

Market dynamics for 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine reflect broader trends in fine chemicals and custom synthesis. As pharmaceutical companies prioritize precision medicine and personalized therapies, the demand for structurally diverse intermediates like this compound is expected to rise. Additionally, its potential in catalysis and material science applications, such as polymer modification, adds to its commercial appeal. Suppliers and manufacturers often highlight its high purity and scalable synthesis to meet industry standards.

Safety and handling of 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine are critical considerations for laboratory and industrial use. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure stability. Researchers are advised to consult material safety data sheets (MSDS) and conduct risk assessments before use. The compound's compatibility with common solvents and reagents is well-documented, facilitating its integration into experimental workflows.

In summary, 1-{[1-(2,5-dichlorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2171887-79-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile make it a valuable tool for researchers exploring drug discovery, green chemistry, and industrial applications. As scientific advancements continue to drive demand for innovative chemical solutions, this compound is poised to remain a key player in the field.